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Compound of Interest

Compound Name: Baohuoside V

Cat. No.: B149983 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the chemical structure and properties of Baohuoside V, a

flavonoid glycoside isolated from plants of the Epimedium genus. While this document aims to

be a comprehensive resource, it is important to note that publicly available research on

Baohuoside V is limited. In contrast, its close relative, Baohuoside I, has been the subject of

extensive investigation. Therefore, to provide a complete and actionable technical resource,

this guide will first present the known details of Baohuoside V and then offer a comprehensive

overview of the well-documented chemical properties, biological activities, and experimental

protocols associated with Baohuoside I as a valuable comparative analogue.

Baohuoside V: Chemical Identity and Properties
Baohuoside V is a naturally occurring flavonoid glycoside that has been isolated from

Epimedium davidii and Epimedium brevicornu Maxim[1][2]. Its complex structure is

characterized by a flavonoid aglycone core linked to multiple sugar moieties.

Chemical Structure
The chemical structure of Baohuoside V is defined by its unique glycosidic linkages.

Table 1: Chemical Identification of Baohuoside V
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Identifier Value Source

IUPAC Name

3-[(2S,3R,4R,5R,6S)-4,5-

dihydroxy-6-methyl-3-

[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxyoxan-2-yl]oxy-5-hydroxy-

2-(4-hydroxyphenyl)-8-(3-

methylbut-2-enyl)-7-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxychromen-4-one

[3]

Synonyms

Diphylloside B, 3-[[6-Deoxy-2-

O-(6-deoxy-alpha-L-

mannopyranosyl)-alpha-L-

mannopyranosyl]oxy]-7-(beta-

D-glucopyranosyloxy)-5-

hydroxy-2-(4-

hydroxyphenyl)-8-(3-methyl-2-

buten-1-yl)-4H-1-benzopyran-

4-one

[3]

CAS Number 118544-18-6 [1]

Physicochemical Properties
Quantitative data on the physicochemical properties of Baohuoside V are not extensively

reported in the available literature. The table below summarizes the fundamental properties

derived from chemical databases.

Table 2: Physicochemical Properties of Baohuoside V
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Property Value Source

Molecular Formula C38H48O19

Molecular Weight 808.78 g/mol

Appearance Yellow powder

Purity >98%

Due to the limited experimental data, further characterization of properties such as solubility,

melting point, and spectral data for Baohuoside V is required.

Biological Activity and Signaling Pathways of
Baohuoside V
As of the latest literature review, specific studies detailing the biological activity, mechanism of

action, and associated signaling pathways of Baohuoside V are not available. This represents

a significant knowledge gap and an opportunity for future research in the field of natural

product pharmacology.

Baohuoside I: A Well-Characterized Analogue for
Comparative Study
In contrast to Baohuoside V, Baohuoside I (also known as Icariside II) is a well-studied

flavonoid from Epimedium with a wealth of available data on its biological effects and

mechanisms of action. It is presented here as a comprehensive case study for researchers

interested in the pharmacological potential of this class of compounds.

Baohuoside I: Chemical Identity and Properties
Table 3: Chemical Identification of Baohuoside I
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Identifier Value Source

IUPAC Name

3-[(6-deoxy-α-L-

mannopyranosyl)oxy]-5,7-

dihydroxy-2-(4-

methoxyphenyl)-8-(3-methyl-2-

buten-1-yl)-4H-1-benzopyran-

4-one

Synonyms Icariside II, Icariin II

CAS Number 113558-15-9

Table 4: Physicochemical Properties of Baohuoside I

Property Value Source

Molecular Formula C27H30O10

Molecular Weight 514.527 g/mol

Appearance Yellow needle-shaped crystals

Solubility

Soluble in methanol, DMF (10

mg/ml), DMSO (10 mg/ml),

Ethanol (0.5 mg/ml), PBS (pH

7.2, 0.1 mg/ml)

Purity 95%~99%

Biological Activities and Therapeutic Potential of
Baohuoside I
Baohuoside I has demonstrated a wide range of biological activities, with significant potential in

oncology and immunology.

Table 5: Reported Biological Activities of Baohuoside I
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Activity Description Source

Anti-cancer

Exhibits cytotoxic effects

against various cancer cell

lines, including non-small cell

lung cancer, esophageal

carcinoma, and multiple

myeloma. Induces apoptosis

and inhibits cell proliferation.

Anti-inflammatory
Demonstrates anti-

inflammatory properties.

Immunosuppressive

Acts as an immunosuppressive

agent, selectively suppressing

B-cell responses.

Anti-osteoporosis
Shows potential in treating

osteoporosis.

Signaling Pathways Modulated by Baohuoside I
Baohuoside I exerts its biological effects by modulating several key signaling pathways.

ROS/MAPK Pathway: In human non-small cell lung cancer cells, Baohuoside I induces

apoptosis through a reactive oxygen species (ROS)-mediated mitochondrial pathway that

involves the activation of JNK and p38 MAPK.

Wnt/β-catenin Pathway: It can inhibit the proliferation of esophageal carcinoma cells by

down-regulating the expression of β-catenin, Cyclin D1, and Survivin, key components of the

Wnt/β-catenin signaling pathway.

mTOR Signaling Pathway: Baohuoside I has been shown to inhibit glioma cell growth by

inducing apoptosis through the mTOR signaling pathway.

PPARγ/VEGF Signaling Pathway: In multiple myeloma, Baohuoside I inhibits tumor

angiogenesis by modulating the peroxisome proliferator–activated receptor γ

(PPARγ)/vascular endothelial growth factor (VEGF) signaling pathway.
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The following diagrams illustrate the key signaling pathways affected by Baohuoside I.

Baohuoside I ↑ ROS Production Mitochondrial
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↑ JNK & p38 MAPK
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Cell Proliferation

Treat A549 cells with
Baohuoside I Harvest and wash cells Stain with Annexin V-FITC

and Propidium Iodide Analyze by Flow Cytometry Quantify Apoptotic Cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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